Cas no 61922-01-8 (3-(3-Formyl-1H-indol-1-yl)propanamide)

• Product name: 3-(3-Formyl-1H-indol-1-yl)propanamide
• CAS No: 61922-01-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.23588
• MDL: MFCD04219232
• CID: 463035
• PubChem ID: 956155

3-(3-Formyl-1H-indol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Formyl-1H-indol-1-yl)propanamide
• 1H-Indole-1-propanamide, 3-formyl-
• 3-(3-formyl-1H-indol-1-yl)propanamide(SALTDATA: FREE)
• 3-(3-formylindol-1-yl)propanamide
• 3-(3-FORMYL-INDOL-1-YL)-PROPIONAMIDE
• 1H-Indole-1-propanamide,3-formyl
• 3-(3-formylindolyl)propanamide
• MFCD04219232
• SCHEMBL15331835
• 61922-01-8
• AKOS000291365
• BS-38204
• DTXSID80359280

• MDL： MFCD04219232
• Inchi： InChI=1S/C12H12N2O2/c13-12(16)5-6-14-7-9(8-15)10-3-1-2-4-11(10)14/h1-4,7-8H,5-6H2,(H2,13,16)
• InChI Key： SMKIKNUIBQBQNE-UHFFFAOYSA-N
• SMILES： NC(CCN1C=C(C=O)C2=CC=CC=C21)=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.1Ų
• XLogP3: 0.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 510.8±30.0 °C at 760 mmHg
• Flash Point: 262.7±24.6 °C
• PSA: 65.09000
• LogP: 2.02950
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(3-Formyl-1H-indol-1-yl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(3-Formyl-1H-indol-1-yl)propanamide Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%